Cas no 1628214-23-2 (2-[(4-bromo-5-fluoro-pyrazol-1-yl)methoxy]ethyl-trimethyl-silane)

• Product Name: 2-[(4-bromo-5-fluoro-pyrazol-1-yl)methoxy]ethyl-trimethyl-silane
• CAS No: 1628214-23-2
• MF: C₉H₁₆BrFN₂OSi
• MW: 295.22
• MDL: MFCD31537122
• CID: 5265552
• PubChem ID: 90419535
• Update Time: 2026-03-09

2-[(4-bromo-5-fluoro-pyrazol-1-yl)methoxy]ethyl-trimethyl-silane Chemical and Physical Properties

Names and Identifiers

• 4-bromo-5-fluoro-1-[[2-(trimethylsilyl)ethoxy]methyl]-1H-Pyrazole
• 2-[(4-bromo-5-fluoro-pyrazol-1-yl)methoxy]ethyl-trimethyl-silane

• MDL： MFCD31537122
• Inchi： 1S/C9H16BrFN2OSi/c1-15(2,3)5-4-14-7-13-9(11)8(10)6-12-13/h6H,4-5,7H2,1-3H3
• InChI Key： KQKNETMVLWRCDG-UHFFFAOYSA-N
• SMILES： N1(COCC[Si](C)(C)C)C(F)=C(Br)C=N1

Additional information on 2-[(4-bromo-5-fluoro-pyrazol-1-yl)methoxy]ethyl-trimethyl-silane

Introduction to 2-[(4-bromo-5-fluoro-pyrazol-1-yl)methoxy]ethyl-trimethyl-silane (CAS No. 1628214-23-2)

2-[(4-bromo-5-fluoro-pyrazol-1-yl)methoxy]ethyl-trimethyl-silane, a compound with the CAS number 1628214-23-2, is a versatile chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This organosilicon compound features a unique structure that combines a pyrazole moiety with a trimethylsilyl group, making it a promising candidate for various synthetic applications.

The molecular structure of 2-[(4-bromo-5-fluoro-pyrazol-1-yl)methoxy]ethyl-trimethyl-silane consists of an ethyl chain linked to a methoxy group, which is further connected to a pyrazole ring substituted with bromine and fluorine atoms. This specific arrangement imparts distinct chemical properties that make it valuable in the synthesis of complex molecules, particularly in the development of novel therapeutic agents.

In recent years, there has been growing interest in the use of organosilicon compounds in medicinal chemistry due to their ability to enhance the bioavailability and metabolic stability of drug candidates. The trimethylsilyl (TMS) group in this compound acts as a protecting group, which can be selectively removed under specific conditions to reveal reactive functionalities. This characteristic makes it an excellent tool for constructing biaryl structures, which are prevalent in many biologically active compounds.

The pyrazole ring, a heterocyclic aromatic compound, is known for its broad spectrum of biological activities. It serves as a privileged scaffold in drug design and has been incorporated into numerous pharmacophores. The presence of both bromine and fluorine atoms on the pyrazole ring further enhances its utility by allowing for selective modifications through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in the synthesis of complex organic molecules and have been widely used in the development of small-molecule drugs.

One of the most compelling aspects of 2-[(4-bromo-5-fluoro-pyrazol-1-yl)methoxy]ethyl-trimethyl-silane is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By leveraging the reactivity of the pyrazole ring and the protecting properties of the TMS group, researchers can design and synthesize novel kinase inhibitors with high selectivity and potency.

Recent studies have demonstrated the effectiveness of this compound in generating libraries of diverse molecular structures for high-throughput screening. The ability to easily modify the pyrazole core allows for rapid exploration of different pharmacological profiles, enabling scientists to identify lead compounds with optimized pharmacokinetic properties. This approach aligns well with current trends in drug discovery, where efficiency and innovation are paramount.

The methoxy group in 2-[(4-bromo-5-fluoro-pyrazol-1-yl)methoxy]ethyl-trimethyl-silane also plays a critical role in its synthetic utility. It can serve as a leaving group in nucleophilic substitution reactions, allowing for further functionalization of the molecule. This flexibility makes it an invaluable intermediate in multi-step synthetic routes, where precise control over reaction outcomes is essential.

In conclusion, 2-[(4-bromo-5-fluoro-pyrazol-1-yl)methoxy]ethyl-trimethyl-silane represents a significant advancement in synthetic chemistry, offering unique opportunities for drug discovery and development. Its combination of structural features and chemical reactivity positions it as a key building block for constructing complex pharmaceuticals. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is likely to grow even further.